Cas no 1444866-92-5 (1-(1-isocyanatoethyl)-3-methoxybenzene)

1-(1-Isocyanatoethyl)-3-methoxybenzene is a specialized aromatic isocyanate compound featuring a methoxy-substituted benzene ring and an isocyanatoethyl functional group. This structure imparts reactivity typical of isocyanates, making it suitable for applications in polyurethane synthesis, coatings, adhesives, and elastomers. The methoxy group enhances solubility and may influence the kinetics of polymerization reactions. Its molecular design allows for tailored crosslinking in polymer systems, contributing to improved mechanical and thermal properties in finished products. The compound is handled under controlled conditions due to its moisture sensitivity and potential health hazards. It is primarily used in industrial R&D and high-performance material formulations.
1-(1-isocyanatoethyl)-3-methoxybenzene structure
1444866-92-5 structure
Product Name:1-(1-isocyanatoethyl)-3-methoxybenzene
CAS No:1444866-92-5
MF:C10H11NO2
MW:177.199842691422
CID:6344869
PubChem ID:53399132
Update Time:2025-06-30

1-(1-isocyanatoethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(1-isocyanatoethyl)-3-methoxybenzene
    • EN300-1853570
    • SCHEMBL18543451
    • 1444866-92-5
    • Inchi: 1S/C10H11NO2/c1-8(11-7-12)9-4-3-5-10(6-9)13-2/h3-6,8H,1-2H3
    • InChI Key: YNWCQMWZIOMQOP-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C(C)N=C=O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.7Ų

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Additional information on 1-(1-isocyanatoethyl)-3-methoxybenzene

Introduction to 1-(1-Isocyanatoethyl)-3-Methoxybenzene (CAS No. 1444866-92-5)

1-(1-Isocyanatoethyl)-3-methoxybenzene, also known by its CAS number 1444866-92-5, is a specialized organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an isocyanate group and a methoxy substituent on a benzene ring. These structural features contribute to its diverse applications and potential in various scientific and industrial contexts.

The chemical formula of 1-(1-Isocyanatoethyl)-3-methoxybenzene is C9H11NO2. The presence of the isocyanate group (−NCO) makes it highly reactive, enabling it to participate in a wide range of chemical reactions, particularly in the formation of urethanes and polyurethanes. The methoxy group (−OCH3) adds further complexity and functionality to the molecule, influencing its solubility, reactivity, and biological activity.

In recent years, 1-(1-Isocyanatoethyl)-3-methoxybenzene has been the subject of numerous studies due to its potential applications in drug development and material science. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The isocyanate group can react with amines to form amides, which are common functional groups in many drugs. This property makes 1-(1-Isocyanatoethyl)-3-methoxybenzene a valuable building block in the design and synthesis of new therapeutic agents.

Beyond pharmaceuticals, 1-(1-Isocyanatoethyl)-3-methoxybenzene has also found applications in the development of advanced materials. Its reactivity with various functional groups allows for the creation of polymers with tailored properties. For instance, polyurethanes derived from this compound can exhibit excellent mechanical strength, flexibility, and resistance to environmental factors such as UV light and moisture. These properties make them suitable for use in coatings, adhesives, and other industrial applications.

The synthesis of 1-(1-Isocyanatoethyl)-3-methoxybenzene typically involves several steps. One common method involves the reaction of 3-methoxybenzyl chloride with potassium cyanate to form the corresponding nitrile, followed by reduction to the amine and subsequent reaction with phosgene or another isocyanating agent to introduce the isocyanate group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of 1-(1-Isocyanatoethyl)-3-methoxybenzene are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. Its boiling point is around 200°C under reduced pressure, making it suitable for distillation under vacuum conditions. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water due to the hydrophobic nature of its aromatic ring and alkyl substituents.

In terms of safety and handling, while 1-(1-Isocyanatoethyl)-3-methoxybenzene is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials such as strong acids or bases.

The environmental impact of 1-(1-Isocyanatoethyl)-3-methoxybenzene is another important consideration. While there are no specific studies on its environmental fate and effects, general guidelines for managing organic compounds suggest that proper disposal methods should be followed to minimize any potential ecological impact. This includes avoiding release into water bodies or soil and ensuring that waste is treated according to local regulations.

In conclusion, 1-(1-Isocyanatoethyl)-3-methoxybenzene (CAS No. 1444866-92-5) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique chemical structure enables it to participate in a wide range of reactions, making it an important intermediate in various synthetic processes. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in innovative technologies and products.

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